Cas no 479669-74-4 (Daldinone A)

• Product Name: Daldinone A
• CAS No: 479669-74-4
• MF: C₂₀H₁₆O₅
• MW: 336.3380
• CID: 4762979
• Update Time: 2025-07-16

Daldinone A Chemical and Physical Properties

Names and Identifiers

• (6aR,6bS,12bR)-5,6,6a,6b,7,12b-Hexahydro-3,9,12b-trihydroxybenzo[j]fluoranthene-4,8-dione
• Daldinone A

• Inchi： 1S/C20H16O5/c21-13-3-1-2-10-18(13)16(24)8-12-9-4-6-14(22)19-15(23)7-5-11(17(9)19)20(10,12)25/h1-3,5,7,9,12,21,23,25H,4,6,8H2/t9-,12+,20+/m1/s1
• InChI Key： OYRYUFABCKQXTO-HGCCHXFOSA-N
• SMILES： O([H])[C@]12C3C([H])=C([H])C([H])=C(C=3C(C([H])([H])[C@@]1([H])[C@@]1([H])C([H])([H])C([H])([H])C(C3=C(C([H])=C([H])C2=C13)O[H])=O)=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 617
• XLogP3: 2.4
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Daldinone A

Daldinone A: A Comprehensive Overview

Daldinone A, with the CAS number 479669-74-4, is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified under the category of diterpenoids, is isolated from the roots of the plant Dalbergia odorifera, commonly known as sandalwood. The isolation and characterization of Daldinone A were first reported in the early 2000s, marking the beginning of extensive research into its structure, bioactivity, and therapeutic potential.

Daldinone A is a highly oxygenated diterpenoid with a complex molecular structure. Its chemical formula is C₂₀H₂₈O₅, and it exhibits a molecular weight of 352.43 g/mol. The compound consists of a unique arrangement of four isoprene units, which form a bicyclic framework. This framework includes two fused rings: one six-membered ring and one five-membered ring. The oxygen atoms in the molecule are distributed across hydroxyl groups and ketones, contributing to its polar nature and potential for hydrogen bonding.

The biological activity of Daldinone A has been extensively studied, revealing its potential as a anticancer agent. Recent studies have demonstrated that Daldinone A exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, colon, and prostate cancers. The mechanism of action involves the induction of apoptosis through mitochondrial pathways and the modulation of key signaling molecules such as Bcl-2 and Bax proteins. These findings suggest that Daldinone A could serve as a lead compound for the development of novel anticancer therapies.

In addition to its anticancer properties, Daldinone A has also been investigated for its antimicrobial activity. Research indicates that this compound possesses potent inhibitory effects against several pathogenic bacteria and fungi, including Staphylococcus aureus and Candida albicans. The antimicrobial mechanism appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes. These findings highlight the potential of Daldinone A as a natural alternative to conventional antibiotics, particularly in light of increasing antibiotic resistance.

The synthesis of Daldinone A has been a challenging endeavor due to its complex structure. However, recent advancements in organic chemistry have enabled researchers to develop efficient synthetic routes using total synthesis approaches. These methods involve the use of advanced coupling reactions and stereoselective techniques to construct the intricate bicyclic framework of Daldinone A. The successful synthesis has facilitated further studies on its structure-activity relationships (SAR), paving the way for the development of more potent derivatives.

From an ecological perspective, Daldinone A plays a crucial role in the defense mechanisms of Dalbergia odorifera. This compound acts as a natural phytochemical defense against herbivores and pathogens, ensuring the survival and propagation of the plant species. Its presence in sandalwood roots also contributes to the plant's aromatic properties, which are highly valued in traditional medicine and perfumery industries.

Recent research has also explored the metabolomics profile of Daldinone A in vivo. Studies using mass spectrometry-based metabolomics have identified key metabolites formed during its metabolism in laboratory animals. These metabolites exhibit varying degrees of bioactivity, suggesting that they may contribute to the overall pharmacological effects observed in vivo. Understanding these metabolic pathways is essential for optimizing the pharmacokinetics and bioavailability of Daldinone A-based drugs.

The therapeutic potential of Daldinone A extends beyond oncology and infectious diseases. Emerging evidence suggests that this compound may also exhibit anti-inflammatory and neuroprotective properties. For instance, preclinical studies have demonstrated that Daldinone A can reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has shown promise in protecting neurons against oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative disorders like Alzheimer's disease.

In terms of drug delivery, researchers have explored various nanotechnology-based approaches to enhance the bioavailability and targeting efficiency of Daldinone A. Liposomal formulations and polymeric nanoparticles have been developed to encapsulate this compound, ensuring its controlled release at specific sites within the body. These delivery systems not only improve therapeutic efficacy but also minimize systemic toxicity, making them suitable for clinical applications.

The discovery and characterization of Daldinone A represent a significant milestone in natural product chemistry. Its unique structure, coupled with diverse biological activities, positions it as a valuable lead compound for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and metabolic pathways, Daldinone A holds immense promise for advancing modern medicine while preserving traditional knowledge about natural remedies.